Cas no 14796-37-3 (1,3-Benzenedisulfonamide, 4-chloro-N1-methyl-)

• Product Name: 1,3-Benzenedisulfonamide, 4-chloro-N1-methyl-
• CAS No: 14796-37-3
• MF: C₇H₉ClN₂O₄S₂
• MW: 284.740358114243
• CID: 3775667
• Update Time: 2026-04-20

1,3-Benzenedisulfonamide, 4-chloro-N1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonamide, 4-chloro-N1-methyl-

Additional information on 1,3-Benzenedisulfonamide, 4-chloro-N1-methyl-

1,3-Benzenedisulfonamide, 4-chloro-N1-methyl- (CAS No. 14796-37-3)

1,3-Benzenedisulfonamide, 4-chloro-N1-methyl- is a chemical compound with the CAS registry number 14796-37-3. This compound belongs to the class of sulfonamides and is characterized by its unique molecular structure, which includes a benzene ring substituted with two sulfonamide groups at the 1 and 3 positions, a chlorine atom at the 4 position, and a methyl group attached to one of the nitrogen atoms in the sulfonamide moiety. The compound's IUPAC name is 4-chloro-N-(methyl)-benzene-1,3-disulfonamide, reflecting its structural features.

The molecular formula of 1,3-Benzenedisulfonamide, 4-chloro-N1-methyl- is C₈H₉ClN₂O₆S₂, and its molecular weight is approximately 358.7 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and dimethylformamide. Its physical properties make it suitable for various applications in organic synthesis and material science.

Sulfonamides, including benzenedisulfonamides, are widely studied due to their versatile reactivity and potential applications in drug discovery. The presence of two sulfonamide groups in this compound provides it with unique electronic properties and reactivity patterns. Recent studies have explored the use of such compounds as intermediates in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antifungal agents.

The synthesis of 1,3-Benzenedisulfonamide, 4-chloro-N1-methyl- typically involves multi-step reactions starting from chlorobenzene derivatives. One common approach includes the sequential introduction of sulfonic acid groups followed by amide formation. The methyl substitution on one of the nitrogen atoms can be achieved through alkylation or direct methylation techniques. Researchers have optimized these synthetic pathways to improve yield and purity, making this compound more accessible for further studies.

In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated as a building block for constructing heterocyclic compounds with potential pharmacological activities. Additionally, its ability to act as a bifunctional linker has been utilized in click chemistry applications, where it facilitates the assembly of complex molecular architectures.

The latest research on benzenedisulfonamides has focused on their role in catalysis and material synthesis. For example, studies have demonstrated that these compounds can serve as templates for organizing metal ions into well-defined coordination environments, leading to novel materials with applications in sensing and catalysis.

In conclusion, CAS No. 14796-37-3, or 1,3-Benzenedisulfonamide, 4-chloro-N1-methyl-, is a valuable compound with diverse applications in organic synthesis and materials science. Its unique structure and reactivity continue to attract attention from researchers aiming to exploit its potential in developing new chemical entities with practical utility.